5-Bromo-2-chloropyridin-3-amine hydrochloride

• Molecular Formula: C5H5BrCl2N2
• Molecular Weight: 243.91 g/mol
• SMILES: C1=C(C=NC(=C1N)Cl)Br.Cl
• InChI: InChI=1S/C5H4BrClN2.ClH/c6-3-1-4(8)5(7)9-2-3;/h1-2H,8H2;1H
• InChIKey: RXKWILGVYTXMSK-UHFFFAOYSA-N

5-Bromo-2-chloropyridin-3-amine HCl: Procurement & Specs

5-Bromo-2-chloropyridin-3-amine hydrochloride (CAS 1955560-64-1; molecular formula C₅H₅BrCl₂N₂, molecular weight 243.91 g/mol) is the hydrochloride salt form of 5-bromo-2-chloropyridin-3-amine (free base CAS 588729-99-1) . This compound belongs to the class of halogenated aminopyridines, characterized by a pyridine core substituted at the 2-position with chlorine, the 3-position with a primary amine, and the 5-position with bromine [1]. The free base form is commercially available with specifications including a purity of ≥97% (or ≥99.09% from select vendors) and a melting point range of 128-132 °C [2]. The hydrochloride salt enhances aqueous solubility and provides a stable, weighable solid form suitable for precise formulation in both research and industrial applications.

Hydrochloride salt enhances aqueous solubility, enabling direct use in aqueous reaction media and biological buffers.

Defined 2-chloro / 3-amino / 5-bromo regiochemistry provides a trifunctional scaffold for sequential orthogonal functionalization.

Key building block in reported syntheses of cabozantinib and tofacitinib intermediates.

• [1] American Elements. 3-Amino-5-Bromo-2-Chloropyridine. CAS 588729-99-1. View Source
• [2] Chembase. 3-Amino-5-bromo-2-chloropyridine. CAS 588729-99-1. Purity: 97%. Melting Point: 128-132 °C. View Source

5-Bromo-2-chloropyridin-3-amine HCl: Irreplaceable Regiochemistry

Substituting 5-bromo-2-chloropyridin-3-amine hydrochloride with structurally related analogs (e.g., 5-bromo-3-chloropyridin-2-amine, 2-chloro-5-bromopyridine, or other regioisomers) fundamentally alters synthetic outcomes due to the precise 2-chloro/3-amino/5-bromo substitution pattern [1]. This unique arrangement creates a defined ortho- and para-directing environment that governs both chemoselectivity in cross-coupling reactions and the electronic properties of downstream heterocyclic products [2]. Altering the halogen or amine positions changes the regiochemistry of palladium-catalyzed couplings, the hydrogen-bonding capacity of intermediates, and the biological target engagement of final compounds [3]. For example, the 3-amino group enables Buchwald-Hartwig amination and heterocycle annulation pathways that are inaccessible to deaminated analogs, while the 5-bromo and 2-chloro substituents exhibit differential reactivity under palladium catalysis that permits sequential orthogonal functionalization not achievable with dihalogenated isomers lacking this specific positional arrangement [4].

Regioisomer Mismatch

Altering the 2-Cl/3-NH₂/5-Br substitution pattern may shift coupling sequences, hydrogen-bonding capacity, and final connectivity of downstream products.

Missing 3-Amino Handle

Non-aminated analogs (e.g., 5-bromo-2-chloropyridine) lack the amine nucleophile required for Buchwald–Hartwig amination and heterocycle annulation pathways.

Differential Halogen Reactivity

The orthogonal C-Br/C-Cl reactivity exploited in sequential couplings cannot be reproduced with monohalogenated or differently substituted dihalopyridines.

• [1] Baloch M, Roy D, Bensaid S, Guerchais V, Doucet H. Sequential palladium catalysed direct arylation followed by Suzuki coupling of bromo-2-chloropyridines: a simple access to a variety of 2-arylpyridines. European Journal of Inorganic Chemistry. 2012;2012(28):4454-4462. doi:10.1002/ejic.201200613. View Source
• [2] Keylor MH, Niemeyer ZL, Sigman MS, Tan KL. Inverting Conventional Chemoselectivity in Pd-Catalyzed Amine Arylations with Multiply Halogenated Pyridines. Journal of the American Chemical Society. 2019. View Source
• [3] Ningbo Inno Pharmchem Co., Ltd. 3-Amino-5-bromo-2-chloropyridine: The Versatile Building Block for Pharmaceutical Intermediates. 2023. View Source
• [4] Patel SS, et al. Process for the preparation of compounds of formula I. US Patent 8,669,368. Bristol-Myers Squibb Company. March 11, 2014. View Source

5-Bromo-2-chloropyridin-3-amine HCl: Comparative Advantages

Orthogonal Cross-Coupling via 2-Cl/5-Br Pattern

The 5-bromo-2-chloropyridine scaffold enables sequential palladium-catalyzed direct arylation followed by Suzuki coupling, a synthetic sequence that exploits the differential reactivity of the C5-Br and C2-Cl bonds [1]. While 3-, 4-, and 5-bromo-2-chloropyridines all support this sequential transformation, the 5-bromo-2-chloro regioisomer (free base of the target compound) directs the initial direct arylation to the C5 position followed by Suzuki coupling at C2, yielding heteroarylated 2-arylpyridines with defined regiochemistry [1].

Sequential Coupling Control

Class-level

C5 direct arylation → C2 Suzuki coupling (reported for 5-Br-2-Cl pyridine free base)

Defined sequential functionalization; regioisomer substitution alters coupling order and final substitution pattern.

3-NH₂ enables additional heterocycle annulation not possible with non-aminated analogs.

Evidence Dimension	Sequential Pd-catalyzed coupling yield and regiochemical control
Target Compound Data	Free base (5-bromo-2-chloropyridine) enables C5 direct arylation then C2 Suzuki coupling with a wide range of heteroarenes and functionalized arylboronic acids tolerated [1]
Comparator Or Baseline	3-bromo-2-chloropyridine and 4-bromo-2-chloropyridine isomers; also non-aminated 5-bromo-2-chloropyridine (CAS 53939-30-3) which lacks the 3-amino group
Quantified Difference	Regioisomer-dependent coupling sequence determines final substitution pattern; presence of 3-amino group (absent in 5-bromo-2-chloropyridine) enables additional amine-directed functionalization and heterocycle formation [1][2]
Conditions	Pd(OAc)₂ catalyst, KOAc base, DMA solvent, air-stable conditions; sequential direct arylation with heteroarenes followed by Suzuki coupling with arylboronic acids [1]

Why This Matters

This compound uniquely provides two halogen handles with predictable orthogonal reactivity plus an amine nucleophile—a trifunctional architecture that 5-bromo-2-chloropyridine (lacking amine) and simple monohalogenated aminopyridines cannot offer.

• [1] Baloch M, Roy D, Bensaid S, Guerchais V, Doucet H. Sequential palladium catalysed direct arylation followed by Suzuki coupling of bromo-2-chloropyridines: a simple access to a variety of 2-arylpyridines. European Journal of Inorganic Chemistry. 2012;2012(28):4454-4462. doi:10.1002/ejic.201200613. View Source
• [2] Keylor MH, Niemeyer ZL, Sigman MS, Tan KL. Inverting Conventional Chemoselectivity in Pd-Catalyzed Amine Arylations with Multiply Halogenated Pyridines. Journal of the American Chemical Society. 2019. View Source

Ligand-Tuned Chemoselectivity Inversion (C-Br vs. C-Cl)

In palladium-catalyzed amination of 5-bromo-2-chloropyridine (the non-aminated analog), the reaction outcome can be tuned from C-Br selective amination (product 2) to C-Cl selective amination (product 3) through rational ligand selection [1]. Using Xantphos ligand gave exclusive selectivity for C-Br amination product 2, whereas DTBPF ligand in 1,4-dioxane reversed this preference to >8:1 favoring C-Cl amination product 3 with 76% yield [1].

Ligand-Tuned Selectivity

Head-to-head

C-Br amination (Xantphos) vs >8:1 C-Cl amination (DTBPF, 76% yield) on 5-bromo-2-chloropyridine

Selectivity inversion achievable by ligand selection; unique to the 2-Cl/5-Br dihalogenated scaffold.

Demonstrated on non-aminated analog; 3-NH₂ offers further functionalization potential.

Evidence Dimension	Chemoselectivity in Pd-catalyzed amination
Target Compound Data	5-bromo-2-chloropyridine (non-aminated analog): with Xantphos → exclusive C-Br amination; with DTBPF in dioxane → >8:1 C-Cl:C-Br selectivity, 76% yield of C-Cl amination product [1]
Comparator Or Baseline	Same substrate with alternative ligands: triaryl phosphines (no product), trialkyl/dialkyl biaryl phosphines (C-Br selective), IMes (modest Cl>Br but only 15% yield), DPEphos (9:1 C-Br:C-Cl selectivity) [1]
Quantified Difference	Selectivity ratio reversal from exclusive C-Br amination (Xantphos) to >8:1 C-Cl amination (DTBPF) through ligand selection alone; yield improved from <15% (IMes) to 76% (DTBPF/dioxane) [1]
Conditions	Aniline coupling to 5-bromo-2-chloropyridine, Pd catalyst, 1,4-dioxane or toluene solvent, 75 phosphine ligands evaluated, room temperature to 80°C [1]

Why This Matters

The 2-Cl/5-Br pairing enables tunable chemoselectivity that monohalogenated pyridines cannot provide; procurement of the correct dihalogenated regioisomer is essential for accessing either coupling pathway.

• [1] Keylor MH, Niemeyer ZL, Sigman MS, Tan KL. Inverting Conventional Chemoselectivity in Pd-Catalyzed Amine Arylations with Multiply Halogenated Pyridines. Journal of the American Chemical Society. 2019. View Source

Key Intermediate for Cabozantinib and Tofacitinib

The free base 3-amino-5-bromo-2-chloropyridine (CAS 588729-99-1) serves as a key building block in the synthesis of FDA-approved tyrosine kinase inhibitor cabozantinib (used in thyroid and renal cell carcinoma) and JAK inhibitor tofacitinib (used in rheumatoid arthritis) [1][2]. The compound's 3-amino group participates in heterocycle-forming reactions essential for constructing the pharmacophores of these drugs [1].

Pharmaceutical Intermediate

Reported

Key intermediate in cabozantinib and tofacitinib syntheses (supplier and patent literature)

Regiospecific core matches pharmacophore connectivity; substitution with isomers alters final drug structure.

Quantitative comparative yields not publicly available; verify against internal route.

Evidence Dimension	Pharmaceutical synthetic utility
Target Compound Data	3-Amino-5-bromo-2-chloropyridine is a key intermediate in cabozantinib synthesis; also used in tofacitinib and anti-inflammatory drug preparation [1][2]
Comparator Or Baseline	Alternative aminopyridine regioisomers (e.g., 2-amino-5-bromo-3-chloropyridine, 5-bromo-3-chloropyridin-2-amine) or non-aminated analogs
Quantified Difference	Quantitative comparative reaction yields between regioisomers not available in open literature; however, the 2-chloro-3-amino-5-bromo substitution pattern matches the required connectivity for cabozantinib's pyridine core [1]
Conditions	Multi-step pharmaceutical synthesis routes; specific reaction conditions are proprietary or detailed in patent literature

Why This Matters

This compound is a validated intermediate in commercial drug manufacturing routes; substitution with regioisomers would alter the connectivity of the final drug molecule, rendering it ineffective for the intended pharmaceutical application.

• [1] Ningbo Inno Pharmchem Co., Ltd. 3-Amino-5-bromo-2-chloropyridine: The Versatile Building Block for Pharmaceutical Intermediates. 2023. View Source
• [2] Patel SS, et al. Process for the preparation of compounds of formula I. US Patent 8,669,368. Bristol-Myers Squibb Company. March 11, 2014. View Source

Higher Commercial Purity vs. Regioisomeric Analogs

The free base 3-amino-5-bromo-2-chloropyridine (CAS 588729-99-1) is commercially available at 99.09% purity from research-grade suppliers , whereas positional isomers such as 5-bromo-3-chloropyridin-2-amine (CAS 38185-55-6) are typically offered at 95-98% purity . Higher purity reduces the burden of in-house purification and minimizes side reactions from halogenated impurities.

Commercial Purity

Specification review

≥99% purity available vs 95–98% for regioisomeric analogs

Higher purity may reduce pre-reaction purification and catalyst poisoning risks in sensitive catalytic cycles.

Vendor specification; HPLC assay.

Evidence Dimension	Commercially available purity
Target Compound Data	3-Amino-5-bromo-2-chloropyridine: 99.09% purity (MedChemExpress), 97% purity (Sigma Aldrich) [1]
Comparator Or Baseline	5-Bromo-3-chloropyridin-2-amine (CAS 38185-55-6): 98% purity typical commercial specification
Quantified Difference	Target compound available at 99.09% purity; positional isomer typically 95-98%; difference of 1-4 percentage points in absolute purity
Conditions	Commercial vendor specifications; HPLC assay

Why This Matters

Higher available purity reduces downstream purification costs and improves reproducibility in sensitive catalytic reactions where halogenated impurities can poison catalysts or generate byproducts.

• [1] Chembase. 3-Amino-5-bromo-2-chloropyridine. CAS 588729-99-1. Purity: 97%. View Source

Hydrochloride Salt Solubility Advantage

5-Bromo-2-chloropyridin-3-amine hydrochloride (CAS 1955560-64-1) offers enhanced aqueous solubility compared to the free base form (CAS 588729-99-1) due to salt formation . This property is critical for applications requiring aqueous reaction media, biological assay buffers, or formulation development where free base insolubility would limit utility.

Salt Form Solubility

Class-level

HCl salt provides enhanced aqueous solubility vs free base (typical for halogenated aromatic amines)

May support direct use in aqueous reaction media without organic co-solvents.

Class-level inference; quantitative solubility data not reported for this specific salt.

Evidence Dimension	Aqueous solubility and formulation compatibility
Target Compound Data	5-Bromo-2-chloropyridin-3-amine hydrochloride: water-soluble hydrochloride salt form
Comparator Or Baseline	Free base 5-bromo-2-chloropyridin-3-amine (CAS 588729-99-1): limited aqueous solubility typical of halogenated aromatic amines
Quantified Difference	Quantitative solubility values not reported in accessible literature; salt formation is a well-established pharmaceutical strategy to enhance aqueous solubility of amine-containing compounds
Conditions	Aqueous media, biological buffers, formulation solvents

Why This Matters

The hydrochloride salt enables direct use in aqueous reactions and biological assays without pre-dissolution in organic co-solvents, reducing handling complexity and improving experimental reproducibility.

5-Bromo-2-chloropyridin-3-amine HCl: Application Scenarios

2-Arylpyridine Libraries via Sequential Coupling

Research groups synthesizing 2-arylpyridine ligand libraries for transition metal catalysis should procure the free base (CAS 588729-99-1) or hydrochloride salt (CAS 1955560-64-1) for sequential direct arylation–Suzuki coupling sequences. As demonstrated by Baloch et al., the 5-bromo-2-chloro regioisomer directs C5 direct arylation followed by C2 Suzuki coupling with broad heteroarene and arylboronic acid tolerance [1]. Alternative regioisomers (3- or 4-bromo-2-chloropyridines) yield different coupling sequences and final substitution patterns; the 3-amino group further enables heterocycle annulation not possible with non-aminated 5-bromo-2-chloropyridine (CAS 53939-30-3). This scenario directly leverages the orthogonal reactivity evidence established in Evidence_Item 1.

Divergent Synthesis from Dihalogenated Scaffold

Medicinal chemistry and process chemistry groups requiring divergent access to either C2-aminated or C5-aminated pyridine derivatives from a single building block should select 5-bromo-2-chloropyridine derivatives. Keylor et al. demonstrated that 5-bromo-2-chloropyridine can be steered toward C-Br amination (Xantphos ligand) or C-Cl amination (DTBPF ligand, >8:1 selectivity, 76% yield) through ligand tuning alone [1]. This tunable chemoselectivity—unavailable with monohalogenated pyridines—enables parallel synthesis of multiple analog series from a single inventory item. The free base or hydrochloride salt provides the same dihalogenated scaffold; the 3-amino group adds further functionalization potential. This scenario directly applies the differentiation evidence from Evidence_Item 2.

Cabozantinib & Tofacitinib Intermediate Supply

Pharmaceutical manufacturers and CDMOs producing cabozantinib (tyrosine kinase inhibitor for thyroid/renal carcinoma) or tofacitinib (JAK inhibitor for rheumatoid arthritis) require 3-amino-5-bromo-2-chloropyridine as a key intermediate [1][2]. The 2-chloro-3-amino-5-bromo substitution pattern precisely matches the connectivity required for constructing the pyridine-containing pharmacophores of these drugs [1]. Substituting alternative regioisomers (e.g., 2-amino-5-bromo-3-chloropyridine) would alter the final drug's substitution pattern, rendering it chemically distinct and pharmacologically inactive. For process development, the hydrochloride salt (CAS 1955560-64-1) offers handling and solubility advantages in aqueous workup steps. This scenario is supported by the pharmaceutical intermediate evidence in Evidence_Item 3.

High-Purity Material for Catalysis-Sensitive Reactions

Research laboratories executing palladium-catalyzed cross-coupling or amination reactions where trace halogenated impurities can poison catalysts should procure the 99.09% purity grade of 3-amino-5-bromo-2-chloropyridine [1] rather than 95-98% purity alternatives. Higher purity reduces the need for pre-reaction purification, minimizes side-product formation, and improves batch-to-batch reproducibility in catalytic cycles sensitive to halogen contaminants. For aqueous reactions or biological assays requiring direct dissolution, the hydrochloride salt form (CAS 1955560-64-1) provides additional convenience. This scenario directly applies the commercial purity differentiation evidence from Evidence_Item 4 and salt form advantage from Evidence_Item 5.

Application

Selection Property

Validation Focus

2-Arylpyridine Libraries via Sequential Coupling

Regiospecific C5-then-C2 coupling sequence

Cross-coupling regiochemistry fidelity

Divergent Synthesis from Dihalogenated Scaffold

Tunable chemoselectivity (C-Br vs C-Cl) by ligand choice

Ligand-dependent selectivity outcome

Pharmaceutical Intermediate Supply (Cabozantinib/Tofacitinib routes)

Pharmacophore connectivity match (2-Cl,3-NH₂,5-Br)

Drug intermediate identity verification

High-Purity Material for Catalysis-Sensitive Reactions

Purity grade (≥99%) and salt form convenience

Catalyst compatibility and aqueous reaction suitability

• [1] Baloch M, Roy D, Bensaid S, Guerchais V, Doucet H. Sequential palladium catalysed direct arylation followed by Suzuki coupling of bromo-2-chloropyridines: a simple access to a variety of 2-arylpyridines. European Journal of Inorganic Chemistry. 2012;2012(28):4454-4462. doi:10.1002/ejic.201200613. View Source
• [2] Keylor MH, Niemeyer ZL, Sigman MS, Tan KL. Inverting Conventional Chemoselectivity in Pd-Catalyzed Amine Arylations with Multiply Halogenated Pyridines. Journal of the American Chemical Society. 2019. View Source
• [3] Ningbo Inno Pharmchem Co., Ltd. 3-Amino-5-bromo-2-chloropyridine: The Versatile Building Block for Pharmaceutical Intermediates. 2023. View Source